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Compound of Interest

Compound Name: Squalane-d62

Cat. No.: B12395799

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling guidelines for Squalane-
d62, a deuterated form of Squalane. Squalane-d62 is utilized in various research applications,
including as a tracer and an internal standard for quantitative analysis.[1][2] While it is generally
not classified as a hazardous substance, adherence to proper laboratory safety protocols is
essential.[3] This document outlines the known physical and chemical properties, potential
hazards, handling procedures, and emergency responses associated with Squalane-d62.

Chemical and Physical Properties

The following tables summarize the available quantitative data for Squalane-d62 and its non-
deuterated analogue, Squalane. Due to the limited specific experimental data for the
deuterated form, properties of Squalane are provided for reference, as they are expected to be
very similar.

Table 1: Physical and Chemical Properties of Squalane-d62
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Property Value Source
Chemical Formula C3z0De2 [3]
Molecular Weight 485.20 g/mol [3]
Appearance Liquid

Odor No data available

Table 2: Physical and Chemical Properties of Squalane

Property Value Source
Melting Point -38°C
Boiling Point 210-215°C @ 1 mmHg
Flash Point 217 °C /422 °F
Density 0.81 g/mL at 25 °C
Solubility Insoluble in water; Soluble in
alcohols
Refractive Index 1.452 at 20 °C
Vapor Pressure 0.0 £ 0.5 mmHg at 25°C

Hazard Identification and Toxicology

Squalane-d62 is not classified as a hazardous substance or mixture according to the Globally
Harmonized System (GHS). However, the toxicological properties have not been completely
investigated. For the non-deuterated Squalane, some sources indicate a potential for mild skin
and eye irritation.

Table 3: Toxicological Data Summary for Squalane
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Endpoint Result Source

o No acute toxicity information
Acute Toxicity 3l
available.

Can cause irritation
Skin Corrosion/Irritation characterized by itching,

scaling, or reddening.

Can cause eye irritation
Serious Eye Damage/Irritation characterized by redness,

watering, and itching.

Not identified as a carcinogen

Carcinogenicit
g Y by IARC, ACGIH, or NTP.

Experimental Protocols: Safe Handling and Storage

The following protocols are recommended for handling Squalane-d62 in a laboratory setting.

Personal Protective Equipment (PPE)

Eye Protection: Wear safety goggles with side-shields.

Hand Protection: Use protective gloves.

ventilation where aerosols or mists are generated.

Handling Procedures

o Ensure adequate ventilation in the work area.
e Avoid contact with eyes, skin, and clothing.
» Avoid inhalation of any vapors or mists.

o Keep containers tightly sealed when not in use.

Skin and Body Protection: Wear impervious clothing and a lab coat.

Respiratory Protection: A respirator may be required if working in an area with inadequate
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» Wash hands thoroughly after handling.

Storage

o Store in a cool, well-ventilated area.
o Keep away from direct sunlight and sources of ignition.

e Incompatible materials to avoid include strong acids/alkalis and strong oxidizing/reducing
agents.

o Recommended storage temperature for the pure form is -20°C for long-term stability (up to 3
years).

Emergency Procedures
First-Aid Measures

o Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
removing contact lenses if present. Seek medical attention.

o Skin Contact: Rinse skin thoroughly with water and remove contaminated clothing.
 Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support.

 Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek medical attention.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical, foam, or carbon dioxide.
e Specific Hazards: Under fire conditions, may decompose and emit toxic fumes.

» Protective Equipment: Wear a self-contained breathing apparatus and full protective clothing.

Accidental Release Measures

o Ensure adequate ventilation and evacuate personnel to a safe area.

o Wear appropriate personal protective equipment.
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e Prevent further leakage or spillage if it is safe to do so.

» Contain the spill using an inert absorbent material (e.g., diatomite, universal binders).

o Collect the absorbed material and place it in a suitable container for disposal.

o Clean the affected area, and decontaminate surfaces and equipment.

» Dispose of contaminated material in accordance with local, state, and federal regulations.

Visualized Workflows and Logical Relationships

The following diagrams illustrate key workflows and relationships relevant to the safe handling

of Squalane-d62.

Click to download full resolution via product page

Caption: Logical structure of a Safety Data Sheet (SDS).
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Caption: General laboratory workflow for handling chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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